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Abstract
Lagotisoide D is an iridoid glycoside isolated from the plant Lagotis yunnanensis. This

document provides a detailed overview of its known physical and chemical properties based on

current scientific literature. It includes a summary of its structural elucidation, spectroscopic

data, and the experimental protocols utilized for its isolation and characterization. This guide is

intended to serve as a foundational resource for researchers interested in the potential

applications of Lagotisoide D.

Chemical and Physical Properties
Lagotisoide D is classified as an iridoid glycoside.[1] Iridoids are a class of secondary

metabolites characterized by a cyclopentane ring fused to a six-membered oxygen heterocycle.

[2] They are typically colorless, crystalline, and possess a bitter taste.[2] Iridoid glycosides are

known to be soluble in water and alcohols such as methanol and ethanol.[2]
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The following table summarizes the key quantitative physical and chemical data that has been

reported for Lagotisoide D.

Property Value Source

Molecular Formula C₂₆H₃₂O₁₃ [1]

Molecular Weight 552.52 g/mol [3]

CAS Number 834155-36-1 [3]

Optical Rotation
[α]D = -168.50° (c = 0.345,

MeOH)
[1]

High-Resolution Mass

Spectrometry (HR-FAB-MS)

m/z 698.2449 [M+Na]⁺ (Calcd.

for C₂₆H₃₂O₁₃Na, 698.2422)
[1]

Note: Melting point and specific solubility data for Lagotisoide D are not currently available in

the cited literature.

Structural Elucidation and Spectroscopic Data
The structure of Lagotisoide D was determined to be 6-O-α-L-(4″-O-E-3‴,4‴-

dimethoxycinnamoyl) rhamnopyranosylcatalpol based on extensive spectral analysis.[1]

Spectroscopic Data
The following data was instrumental in the structural elucidation of Lagotisoide D:

Infrared (IR) Spectroscopy: The IR spectrum indicated the presence of hydroxyl (OH) groups

with a broad absorption at 3375 cm⁻¹.[1]

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed 1D and 2D NMR

experiments were used to establish the connectivity of the atoms. The chemical shifts are

summarized in the table below.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2404458?utm_src=pdf-body
https://dcchemicals.com/product_show-lagotisoide-d.html
https://pubmed.ncbi.nlm.nih.gov/22542106/
https://pubmed.ncbi.nlm.nih.gov/22542106/
https://dcchemicals.com/product_show-lagotisoide-d.html
https://dcchemicals.com/product_show-lagotisoide-d.html
https://www.benchchem.com/product/b2404458?utm_src=pdf-body
https://www.benchchem.com/product/b2404458?utm_src=pdf-body
https://dcchemicals.com/product_show-lagotisoide-d.html
https://www.benchchem.com/product/b2404458?utm_src=pdf-body
https://dcchemicals.com/product_show-lagotisoide-d.html
https://dcchemicals.com/product_show-lagotisoide-d.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2404458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position ¹H Chemical Shift (δ) ¹³C Chemical Shift (δ)

1 5.08 (d, J=8.9 Hz) 98.4

3 6.38 (dd, J=6.0, 1.8 Hz) 142.0

4 5.06 (dd, J=6.0, 5.0 Hz) 102.6

5 2.56 (m) 46.2

6 4.03 (dd, J=8.0, 2.0 Hz) 82.2

7 3.62 (d, J=2.0 Hz) 61.2

8 2.05 (m) 67.8

9 2.56 (m) 42.1

10
4.15 (d, J=13.2 Hz), 3.85 (d,

J=13.2 Hz)
60.5

Rhamnopyranosyl

1' 4.78 (d, J=7.8 Hz) 101.2

2' 3.55 (m) 72.1

3' 3.65 (m) 71.9

4' 3.35 (m) 73.8

5' 3.85 (m) 70.1

6' 1.25 (d, J=6.2 Hz) 18.2

Cinnamoyl

1'' 166.8

2'' 6.45 (d, J=15.9 Hz) 116.2

3'' 7.65 (d, J=15.9 Hz) 145.1

1''' 127.2

2''' 7.15 (d, J=1.8 Hz) 110.1

3''' 149.5
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4''' 151.8

5''' 6.95 (d, J=8.2 Hz) 111.8

6''' 7.25 (dd, J=8.2, 1.8 Hz) 123.0

3'''-OCH₃ 3.90 (s) 56.2

4'''-OCH₃ 3.90 (s) 56.2

Data extracted from Yang et al. (2004).[1]

Experimental Protocols
The following section details the methodologies employed for the isolation and structural

identification of Lagotisoide D.

Isolation of Lagotisoide D
The isolation of Lagotisoide D from Lagotis yunnanensis was achieved through a multi-step

extraction and chromatographic process.[1][4]

Methodology:

Extraction: The dried and powdered aerial parts of Lagotis yunnanensis were extracted with

95% ethanol at room temperature. The resulting extract was concentrated under reduced

pressure to yield a crude extract.

Solvent Partitioning: The crude extract was suspended in water and partitioned successively

with petroleum ether, chloroform, ethyl acetate, and n-butanol.

Column Chromatography: The n-butanol fraction was subjected to column chromatography

on a silica gel column. The column was eluted with a gradient of chloroform and methanol.

Further Chromatographic Separation: Fractions containing iridoid glycosides were further

purified using repeated column chromatography on silica gel and polyamide columns.[5]

Final Purification: The final purification of Lagotisoide D was achieved through preparative

High-Performance Liquid Chromatography (HPLC).[5]
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Structure Elucidation Workflow
The following diagram illustrates the workflow for the structural elucidation of Lagotisoide D.
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Caption: Workflow for the Structure Elucidation of Lagotisoide D.

Biological Activity
Currently, there is no specific information available in the scientific literature regarding the

biological activity or potential signaling pathway interactions of Lagotisoide D. Further

research is required to investigate its pharmacological properties.

Conclusion
Lagotisoide D is a structurally characterized iridoid glycoside from Lagotis yunnanensis. This

guide has summarized the available data on its physical and chemical properties, including its

molecular formula, weight, optical rotation, and detailed NMR and mass spectrometry data. The

experimental protocols for its isolation and structural elucidation have also been outlined. The

absence of data on its biological activity highlights a significant area for future investigation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2404458?utm_src=pdf-body
https://www.benchchem.com/product/b2404458?utm_src=pdf-body-img
https://www.benchchem.com/product/b2404458?utm_src=pdf-body
https://www.benchchem.com/product/b2404458?utm_src=pdf-body
https://www.benchchem.com/product/b2404458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2404458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This foundational information serves as a valuable starting point for researchers aiming to

explore the therapeutic or other potential applications of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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